Cas no 1673510-95-6 (Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester
• CAS No: 1673510-95-6
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• MDL: MFCD30536547
• CID: 5171352
• Update Time: 2025-10-29

Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester

• MDL： MFCD30536547
• Inchi： 1S/C13H14ClNO3/c1-13(2,3)18-12(16)8-17-11-5-9(7-15)4-10(14)6-11/h4-6H,8H2,1-3H3
• InChI Key： CMPINOINLFQICQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC(C#N)=CC(Cl)=C1

Additional information on Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester

Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester (CAS No. 1673510-95-6): A Comprehensive Overview

Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester, identified by its CAS number CAS No. 1673510-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of esters and is characterized by its unique structural features, which include a phenoxy group substituted with a chloro and cyano moiety, and an isobutyl ester moiety at the other end. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The< strong>phenoxy group in this compound is a key pharmacophore that contributes to its interaction with biological targets. Specifically, the< strong>3-chloro-5-cyanophenoxy substituent enhances the lipophilicity and electronic properties of the molecule, making it an attractive candidate for further derivatization. The< strong>1,1-dimethylethyl ester moiety not only influences the solubility profile of the compound but also provides a site for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that exhibit< strong>antimicrobial,< strong>anti-inflammatory, and< strong>anticancer properties. The structural framework of< strong>Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester aligns well with these requirements. For instance, studies have shown that phenoxyacetic acid derivatives can modulate various biological pathways by interacting with specific enzymes and receptors. The< strong>3-chloro-5-cyanophenoxy group is particularly noteworthy as it has been found to enhance binding affinity to certain protein targets.

The< strong>CAS No. 1673510-95-6 compound has been extensively studied in vitro for its potential pharmacological effects. Research indicates that it may exhibit< strong>antioxidant properties due to its ability to scavenge free radicals and inhibit reactive oxygen species (ROS) generation. This is particularly relevant in the context of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological potential, this compound has also been explored for its agrochemical applications. The< strong>3-chloro-5-cyanophenoxy group imparts herbicidal activity by interfering with plant growth regulators. This makes it a promising candidate for developing new-generation herbicides that are more effective and environmentally friendly compared to existing ones.

The synthesis of< strong>Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester< strong>CAS No. 1673510-95-6 involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>3-chloro-5-cyanophenoxy group typically involves halogenation and cyanation reactions on a phenol precursor. Subsequent esterification with isobutanol yields the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity.

The physicochemical properties of this compound are crucial for its formulation and application. Its solubility in organic solvents makes it suitable for formulation in pharmaceuticals where solubility is a critical factor for drug delivery. Additionally, its stability under various storage conditions ensures long-term viability in both laboratory and industrial settings.

Evaluation of< strong>CAS No. 1673510-95-6< strong>Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester's toxicity profile is essential before its commercialization. Preliminary toxicological studies suggest that it exhibits low acute toxicity when administered orally or dermally in animal models. However, further studies are needed to assess its chronic toxicity and potential environmental impact.

The future prospects of this compound are promising given its multifaceted applications. Ongoing research aims to explore novel derivatives that enhance its pharmacological activity while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new drugs based on this scaffold.

In conclusion,< strong>CAS No. 1673510-95-6< strong>Acetic acid, 2-(3-chloro-5-cyanophenoxy)-, 1,1-dimethylethyl ester< strong>CAS No. 1673510-95-6
is a versatile compound with significant potential in pharmaceuticals and agrochemicals due to its unique structural features.< br/>The presence of functional groups such asphenoxy,< br/>3-chloro,< br/>andcyano>enhances its bioactivity and makes it an attractive candidate for further research.< br/>With continued advancements in synthetic chemistry
and pharmacological evaluation,< br/>this compound
is poised to make substantial contributions
to future therapeutic interventions.< br/>